Cas no 64304-37-6 (4H-1,2,4-Triazole, 3-chloro-5-methyl-)

• Product Name: 4H-1,2,4-Triazole, 3-chloro-5-methyl-
• CAS No: 64304-37-6
• MF: C₃H₄ClN₃
• MW: 117.536958694458
• CID: 1676467
• Update Time: 2024-09-03

4H-1,2,4-Triazole, 3-chloro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole, 3-chloro-5-methyl-

• Inchi： 1S/C3H4ClN3/c1-2-5-3(4)7-6-2/h1H3,(H,5,6,7)
• InChI Key： AEDKVRCTAMEXHJ-UHFFFAOYSA-N
• SMILES： N1=C(C)NC(Cl)=N1

Computed Properties

• Exact Mass: 117.00952

Experimental Properties

• Density: 1.425±0.06 g/cm3(Predicted)
• Boiling Point: 290.2±23.0 °C(Predicted)
• PSA: 41.57
• pka: 8.38±0.40(Predicted)